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Compound of Interest

Compound Name: Nickel iodide

Cat. No.: B083969

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the properties, synthesis, applications,
and safety considerations for Nickel(ll) iodide (Nilz), a significant compound in catalysis and
organic synthesis.

Core Properties of Nickel(ll) lodide

Nickel(ll) iodide is an inorganic compound with the formula Nilz. The anhydrous form is a
paramagnetic, iron-black solid, while its hexahydrate form ([Ni(H20)s]l2) consists of bluish-

green crystals.[1][2] It is known for its hygroscopic nature, readily absorbing moisture from the
air.[2][3]

Physical and Chemical Data

The fundamental physical and chemical properties of anhydrous Nickel(ll) iodide are
summarized below.
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Property Value References
CAS Number 13462-90-3 [11[2][4]
Molecular Formula Nil2 [11[415]

Molecular Weight 312.502 g/mol [11[4115]
Anhydrous: Iron-black
Appearance crystalline solid or powder.[1] [1112][5]

[2][5]

Hexahydrate: Bluish-green
solid.[1]

[1]

Density 5.384 - 5.834 g/cm3 at 25 °C [1112]5]
_ _ 780 - 797 °C (1440 - 1467 °F;
Melting Point [11[2][5]
1053 - 1070 K)
Boiling Point Sublimes [2][6]

Crystal Structure

Cadmium chloride (CdCl2)

motif (anhydrous)

[1](2]

Magnetic Susceptibility

+3875.0-107¢ cm3/mol

[1]

Solubility

Nil2 dissolves readily in water to form bluish-green solutions, a color characteristic of hydrated

nickel(ll) compounds.[1][5] It is also soluble in alcohols.[2][3]

Solubility ( g/100

Solvent Temperature (°C) L) References
m

Water 0 124.2 [1114]

Water 100 188.2 [1][4]

Alcohol - Soluble [2][3]
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Experimental Protocols: Synthesis of Nickel(ll)
lodide

Anhydrous Nilz can be prepared via several methods. The selection of a method depends on
the desired purity and scale.

Synthesis from Nickel Powder and lodine

This method involves the direct reaction of elemental nickel with iodine.
Methodology:
o Powdered nickel is treated directly with iodine gas at elevated temperatures.

e The reaction should be carried out under an inert atmosphere to prevent the formation of
nickel oxides.

e The resulting Nilz product is then purified by sublimation under a high vacuum (500-600 °C)
to yield glossy crystals.[7]

Dehydration of Nickel(ll) lodide Hexahydrate

The hydrated form can be prepared by dissolving nickel oxide, hydroxide, or carbonate in
hydroiodic acid.[1] The anhydrous form is then obtained by dehydration.

Methodology:

o Preparation of Hydrate: Dissolve nickel(Il) hydroxide (Ni(OH)z2) or nickel(ll) carbonate
(NiCO:s) in a stoichiometric amount of hydroiodic acid (HI).[7]

» Evaporate the resulting solution to obtain the crystalline hexahydrate, Nil2:6H20.

o Dehydration: Recrystallize the solid from ethanol and carefully dry the hexahydrate at 140 °C
to remove the water of crystallization.[7] This process yields the anhydrous, iron-black Nilz.

The following diagram illustrates a generalized workflow for the synthesis and purification of
anhydrous Nickel(ll) iodide.
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Synthesis Purification & Dehydration
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Caption: Generalized workflow for the synthesis of anhydrous Nil-.

Applications in Research and Drug Development

Nickel(ll) iodide is a versatile compound with applications primarily in catalysis and as a
reagent in organic synthesis.[1][5]

Homogeneous Catalysis

Nil2 serves as an effective catalyst in industrial carbonylation reactions.[1][5] Like many nickel
complexes, those derived from Nilz are also employed in cross-coupling reactions, a
cornerstone of modern pharmaceutical and materials chemistry.[1][8]

Reagent in Organic Synthesis

A niche but important use of Nilz is as a reagent in organic synthesis, often in conjunction with
samarium(ll) iodide (Sml2).[1][9] This combination strongly accelerates reactions such as the
homocoupling of imines to form vicinal diamines and heterocoupling reactions between imines
and ketones.[2][4] The presence of Ni(ll) salts can significantly alter the mechanism and
efficiency of Smlz-mediated reactions.[10]

The diagram below outlines the logical flow of a Nilz-accelerated, Smlz-mediated coupling
reaction.
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Caption: Role of Nilz in a Smlz-mediated coupling reaction.

Safety, Handling, and Toxicology

Nickel(ll) iodide is classified as a hazardous substance and requires careful handling.
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Hazard Classification

Classification System

Codes & Descriptions

References

GHS Hazard

H317 (Allergic skin reaction),
H334 (Allergy/asthma
symptoms), H341 (Suspected
genetic defects), H350i (May
cause cancer by inhalation),
H360D (May damage the
unborn child), H372 (Organ
damage), H410 (Aquatic
toxicity)

Risk Statements (EU)

R45 (May cause cancer), R61
(May cause harm to the
unborn child), R42/43 (May
cause sensitization by

inhalation and skin contact)

NFPA 704 Diamond

Health: 2, Flammaubility: O,
Instability: 0

Handling and Storage

» Handling: Use in a well-ventilated area or a chemical fume hood.[11][13] Avoid contact with

skin and eyes and prevent dust formation.[14] Wear appropriate personal protective

equipment (PPE), including gloves, safety glasses, and respiratory protection.[13][14]

o Storage: Store in a cool, dry, dark place in a tightly sealed container under an inert

atmosphere.[2][6] Nilz is hygroscopic and sensitive to moisture and light.[2][13]

Toxicological Summary

Nickel(ll) iodide is recognized as a human carcinogen by IARC (Group 1), particularly through

inhalation.[7] It is a skin and respiratory sensitizer and may cause allergic reactions.[11][15]

Chronic exposure can lead to organ damage.[13][16] Prolonged exposure to iodides may also

cause iodism, with symptoms including skin rashes and irritation of mucous membranes.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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